Cas no 2137594-66-0 (1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl-)

• Product Name: 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl-
• CAS No: 2137594-66-0
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 5298119
• Update Time: 2025-08-10

1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl-

• Inchi： 1S/C7H10BrN3O2/c1-3-9-6(12)5-4(8)7(13)11(2)10-5/h13H,3H2,1-2H3,(H,9,12)
• InChI Key： QUIJVFUFBVNJQT-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(Br)C(C(NCC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl-

Introduction to 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl- (CAS No. 2137594-66-0)

The compound 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl, identified by its CAS number 2137594-66-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic derivative has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of multiple functional groups, including a bromo substituent, an N-ethylamido moiety, and hydroxyl groups, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in drug discovery. Pyrazole core structures are widely recognized for their biological activity and have been incorporated into numerous drugs with diverse pharmacological effects. Among these derivatives, 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl stands out due to its potential to interact with various biological targets. The bromo group at the 4-position enhances its reactivity, allowing for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This flexibility is particularly valuable in the development of novel compounds targeting complex diseases.

In the realm of drug development, the hydroxyl group at the 5-position and the N-ethylamido group at the 3-position contribute to the compound's solubility and bioavailability. These features are critical for ensuring that the compound can be effectively absorbed and utilized by the body. Additionally, the methyl group at the 1-position adds another layer of structural complexity, which can influence both its metabolic stability and pharmacokinetic properties. Together, these functional groups make 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl a promising candidate for further investigation in preclinical and clinical studies.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The bromo substituent on 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl could serve as a handle for developing small-molecule inhibitors that target specific pathways implicated in tumor growth. For instance, recent studies have demonstrated that brominated pyrazoles can disrupt signaling pathways such as MAPK and PI3K/AKT, which are frequently dysregulated in cancer cells. The N-ethylamido group may also contribute to binding affinity by forming hydrogen bonds with key residues in the target protein.

Another area where this compound shows promise is in anti-inflammatory drug discovery. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Pyrazole derivatives have been reported to modulate inflammatory responses by inhibiting enzymes like COX and LOX, which are involved in prostaglandin synthesis. The hydroxyl group on 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl could participate in hydrogen bonding interactions with these enzymes, potentially leading to reduced inflammatory cytokine production. This makes it an attractive candidate for further exploration as an anti-inflammatory agent.

The synthesis of 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl involves a multi-step process that highlights modern synthetic methodologies. The introduction of the bromo substituent at the 4-position typically requires electrophilic aromatic substitution reactions, which can be achieved using reagents such as N-bromosuccinimide (NBS) or bromine in the presence of a Lewis acid catalyst. The subsequent formation of the N-ethylamido group involves nucleophilic substitution reactions where an ethylating agent reacts with a suitable precursor under controlled conditions. Finally, the hydroxyl group at the 5-position can be introduced through reduction or hydrolysis reactions depending on the starting material used.

Advances in computational chemistry have also played a crucial role in optimizing synthetic routes for this compound. Molecular modeling techniques allow researchers to predict how different functional groups will interact with each other and with potential biological targets. By using software tools such as Schrödinger or MOE (Molecular Operating Environment), chemists can design more efficient synthetic strategies that minimize unwanted side reactions and improve yield. These computational approaches are particularly valuable when dealing with complex molecules like 1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl-5-hydroxy-1-methyl, where multiple functional groups need to be incorporated seamlessly.

In conclusion,1H-Pyrazole-3-carboxamide, 4-bromo-N-ethyl--5-hydroxy--1-methyl (CAS No. 2137594--66--0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it suitable for further derivatization into novel therapeutic agents targeting various diseases such as cancer and inflammation-related disorders. The ongoing studies in this area are expected to yield valuable insights into its biological activity and pharmacological properties, paving way way towards new treatments for unmet medical needs.